![molecular formula C19H17NO5S B2722577 Methyl 3-(2,6-dimethoxybenzamido)benzo[b]thiophene-2-carboxylate CAS No. 441290-61-5](/img/structure/B2722577.png)
Methyl 3-(2,6-dimethoxybenzamido)benzo[b]thiophene-2-carboxylate
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Overview
Description
“Methyl 3-(2,6-dimethoxybenzamido)benzo[b]thiophene-2-carboxylate” is a chemical compound that likely contains a thiophene ring, which is a five-membered ring made up of one sulfur atom and four carbon atoms . Thiophene derivatives are essential heterocyclic compounds and show a variety of properties and applications .
Synthesis Analysis
The synthesis of thiophene derivatives often involves condensation reactions . For example, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives . Another method involves microwave irradiation of 2-halobenzonitriles and methyl thioglycolate .Molecular Structure Analysis
The molecular structure of “Methyl 3-(2,6-dimethoxybenzamido)benzo[b]thiophene-2-carboxylate” likely includes a thiophene ring, which is a five-membered ring with one sulfur atom . The compound may also contain functional groups such as carboxylate and amide groups.Chemical Reactions Analysis
Thiophene derivatives can undergo a variety of chemical reactions. For example, a copper chloride-catalyzed cascade cyclization of 1,6-enynes with potassium sulfide can lead to arylated indeno[1,2-c]thiophenes .Scientific Research Applications
- Thiophene derivatives, including benzo[b]thiophenes, exhibit diverse pharmacological properties. Researchers explore their potential as anticancer agents, anti-inflammatory compounds, antimicrobials, antihypertensives, and anti-atherosclerotic agents .
- Thiophene-based molecules play a crucial role in organic semiconductors, organic field-effect transistors (OFETs), and organic light-emitting diodes (OLEDs) .
- Thiophene synthesis methods, such as Gewald, Paal–Knorr, Fiesselmann, and Hinsberg reactions, are essential .
Medicinal Chemistry and Drug Development
Organic Semiconductors and Electronics
Corrosion Inhibition
Synthetic Chemistry and Methodology
Antiproliferative Activity
Future Directions
Thiophene-based analogs have been the focus of a growing number of scientists as a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects . Therefore, the study and development of “Methyl 3-(2,6-dimethoxybenzamido)benzo[b]thiophene-2-carboxylate” and similar compounds could be a promising direction for future research.
properties
IUPAC Name |
methyl 3-[(2,6-dimethoxybenzoyl)amino]-1-benzothiophene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17NO5S/c1-23-12-8-6-9-13(24-2)15(12)18(21)20-16-11-7-4-5-10-14(11)26-17(16)19(22)25-3/h4-10H,1-3H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFEUMMJPWTWVLB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC=C1)OC)C(=O)NC2=C(SC3=CC=CC=C32)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-(2,6-dimethoxybenzamido)benzo[b]thiophene-2-carboxylate |
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